Cas no 2229433-35-4 (1-(6-methoxy-5-methylpyridin-3-yl)propan-2-one)

• Product Name: 1-(6-methoxy-5-methylpyridin-3-yl)propan-2-one
• CAS No: 2229433-35-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6441154
• PubChem ID: 165612628
• Update Time: 2025-05-19

1-(6-methoxy-5-methylpyridin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-5-methylpyridin-3-yl)propan-2-one
• EN300-1762277
• 2229433-35-4

• Inchi： 1S/C10H13NO2/c1-7-4-9(5-8(2)12)6-11-10(7)13-3/h4,6H,5H2,1-3H3
• InChI Key： LODRUGTVCSRGIQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(=CN=1)CC(C)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(6-methoxy-5-methylpyridin-3-yl)propan-2-one

1-(6-Methoxy-5-Methylpyridin-3-yl)Propan-2-one: A Comprehensive Overview

1-(6-Methoxy-5-Methylpyridin-3-yl)Propan-2-one (CAS No. 2229433-35-4) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and agrochemicals. This compound, often referred to as Compound 1, belongs to the class of pyridine derivatives and exhibits unique chemical properties due to its methoxy and methyl substituents on the pyridine ring. The presence of these groups not only enhances its stability but also contributes to its bioactivity, making it a valuable molecule in drug discovery and development.

The synthesis of 1-(6-Methoxy-5-Methylpyridin-3-yl)Propan-2-one involves a series of well-established organic reactions, including nucleophilic aromatic substitution and ketone formation. Recent advancements in catalytic methods have enabled the optimization of its synthesis pathway, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has been particularly beneficial in scaling up production for industrial applications.

One of the most notable features of this compound is its ability to act as a building block for more complex molecules. Its pyridine ring serves as a versatile platform for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that substituting the methoxy group with other electron-donating or withdrawing groups can significantly alter the compound's solubility, bioavailability, and binding affinity to target proteins.

Recent research has focused on the evaluation of 1-(6-Methoxy-5-Methylpyridin-3-yl)Propan-2-one as a potential lead compound in the development of novel antibiotics. Its ability to inhibit key enzymes involved in bacterial metabolism has shown promise in combating antibiotic-resistant pathogens. Additionally, this compound has been investigated for its potential role in cancer therapy, where it exhibits selective cytotoxicity against cancer cells while sparing normal cells.

In terms of applications, Compound 1 has found utility in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to disrupt essential biochemical pathways in pests and pathogens makes it a valuable addition to integrated pest management strategies. Furthermore, recent studies have explored its use as a precursor in the synthesis of fluorescent probes for biomedical imaging, leveraging its photophysical properties for real-time monitoring of cellular processes.

The structural uniqueness of 1-(6-Methoxy-5-Methylpyridin-3-yl)Propan-2-one lies in its combination of a pyridine ring with a ketone group. This arrangement creates a rigid molecular framework that is conducive to hydrogen bonding and π–π interactions, both of which are critical for molecular recognition and binding in biological systems. Computational studies have revealed that the compound's electronic distribution facilitates favorable interactions with target biomolecules, further underscoring its potential as a therapeutic agent.

From an environmental perspective, researchers have conducted extensive studies on the biodegradability and eco-toxicity of Compound 1. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. However, ongoing efforts are directed toward optimizing its formulation to enhance stability while reducing potential ecological risks.

In conclusion, 1-(6-Methoxy-5-Methylpyridin-3-yi)Propan-2-one (CAS No. 2229433-35-) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in modern drug discovery and agrochemical innovation. As research continues to uncover new facets of its potential, this compound is poised to make significant contributions to both human health and sustainable agriculture.